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Compound of Interest

Compound Name: 2-Chloro-5,6-dimethylnicotinic acid

Cat. No.: B029067

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and storage of 2-Chloro-5,6-dimethylnicotinic acid.

Troubleshooting Guide

This section addresses specific issues that may arise during experiments involving 2-Chloro-
5,6-dimethylnicotinic acid.
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Issue

Question

Answer

Exposure

What should | do if |
accidentally come into contact

with the substance?

Skin Contact: Immediately
wash the affected area with
soap and plenty of water,
removing any contaminated
clothing.[1][2] Eye Contact:
Rinse your eyes immediately
with plenty of water for at least
15 minutes, including under
the eyelids.[1][2] Inhalation:
Move to a well-ventilated area
with fresh air. If you experience
breathing difficulties, seek
medical attention.[3] Ingestion:
Do not induce vomiting. Drink
plenty of water and seek

immediate medical assistance.

[1]

Spills

How should | handle a small

spill of the solid compound?

For small spills, you should
wear appropriate personal
protective equipment (PPE),
including gloves, and sweep
up the solid material. Place the
swept-up material into a
suitable container for disposal.
Ensure the area is well-

ventilated.

Decomposition

What are the signs of
decomposition and what
should | do?

While specific signs for this
compound are not detailed,
discoloration or a change in
physical appearance could
indicate decomposition.
Thermal decomposition can
release irritating gases and
vapors.[1] If you suspect

decomposition, handle the
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material with caution in a well-
ventilated area and dispose of

it according to regulations.

What should I do if my Remove and wash
Contamination personal protective equipment contaminated clothing and

(PPE) becomes contaminated?  gloves before re-use.[1]

Frequently Asked Questions (FAQSs)

What personal protective equipment (PPE) should | wear when handling 2-Chloro-5,6-
dimethylnicotinic acid?

It is recommended to wear appropriate protective gloves, clothing, and eye/face protection.[2]
[4] Work in a well-ventilated area or under a fume hood to avoid inhaling dust.[3][5]

What are the proper storage conditions for this chemical?

Store the container tightly closed in a dry, cool, and well-ventilated place.[1][5][6] It should be
stored away from incompatible materials such as strong oxidizing agents and strong bases.[2]
Some suppliers recommend storage in an inert atmosphere at 2-8°C.[7]

What should | do in case of a fire involving this substance?

Use a water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam to extinguish
the fire.[1][2][4] Firefighters should wear self-contained breathing apparatus and full protective
gear.[2]

What are the known hazards of 2-Chloro-5,6-dimethylnicotinic acid?

This chemical can cause skin and serious eye irritation.[4][8][9] It may also cause respiratory
irritation.[4][9]

Quantitative Data Summary
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Property Value Source

Molecular Formula C8H8CINO2 [10]

Molecular Weight 185.61 g/mol [10]
White to light yellow

Appearance [6]
powder/crystal

Melting Point 157 - 161 °C [1]

- Sparingly soluble in water and

Solubility [6]

methanol.

Room temperature or 2-8°C
Storage Temperature ] [7]
(inert atmosphere)

Experimental Workflow: Chemical Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylnicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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